![molecular formula C21H21N3O4S B2977340 N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide CAS No. 897614-44-7](/img/structure/B2977340.png)
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide
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Description
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide, also known as EPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.
Scientific Research Applications
Modification and Anticancer Applications
One study highlighted the modification of related compounds to improve anticancer effects and reduce toxicity. By replacing the acetamide group with an alkylurea moiety in a compound structurally similar to N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide, researchers synthesized derivatives with potent antiproliferative activities against human cancer cell lines. These derivatives demonstrated significant inhibitory activity against PI3Ks and mTOR, key players in cancer progression, while showing reduced acute oral toxicity. Additionally, one compound effectively inhibited tumor growth in a mouse model, suggesting potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).
Antimicrobial Applications
Another study aimed at developing new heterocyclic compounds incorporating a sulfamoyl moiety, similar in functional groups to N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide, for use as antimicrobial agents. These compounds were synthesized through various chemical reactions, resulting in derivatives with promising in vitro antibacterial and antifungal activities. This research underscores the compound's role in the synthesis of agents that could combat microbial infections effectively (E. Darwish et al., 2014).
Synthetic Pathways and Pharmacological Activities
Research has also focused on the synthesis and pharmacological evaluation of derivatives for various therapeutic applications. For instance, the synthesis of metabolites of related compounds has been achieved, showcasing the chemical versatility and potential for producing active pharmaceutical ingredients (M. Mizuno et al., 2006). Additionally, studies on derivatives have explored antinociceptive (pain-relieving) activities, offering insights into the development of new analgesics (D. Dogruer et al., 2000).
properties
IUPAC Name |
N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S/c1-3-29(26,27)21-12-11-19(23-24-21)16-5-4-6-17(14-16)22-20(25)13-15-7-9-18(28-2)10-8-15/h4-12,14H,3,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIMZNRQMJSIOBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide |
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